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Inhibitor synthesis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: trans-3-(3-Pyridyl)acrylic acid

CAS No.: 19337-97-4

Cat. No.: S1533719

Chemical Profile and Purchasing Information

Basic Chemical Identifiers

CAS Number: 19337-97-4 [1] [2] [3]

Molecular Formula: CsH7NO:z [1] [3]

Molecular Weight: 149.15 g/mol [1] [3]

IUPAC Name: (E)-3-pyridin-3-ylprop-2-enoic acid [3] [4]

Physicochemical Properties

Appearance: White to off-white powder [1] [5]
Melting Point: 232-235 °C (decomposition) [1] [2]
Predicted Boiling Point: 307.6 £ 17.0 °C [1]
Predicted pKa: 3.13 + 0.10 [1]

Commercial Availability The compound is available from various chemical suppliers for research purposes.

The following table summarizes options and pricing (note: prices are subject to change).

Supplier Product Number Purity Quantity Price

Sigma-Aldrich [1] P66203 99% 59 $47.88
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Supplier Product Number Purity Quantity Price
Sigma-Aldrich [1] P66203 99% 259 $239

Thermo Scientific [3] AAA1474706 99% 549 $64.26 (CAD) [4]
MedChemExpress [5] HY-W017463 99.87% 50 Inquire

TRC [1] P991835 - 25¢ $195

Known Applications in Research

The search results confirm that trans-3-(3-Pyridyl)acrylic acid is a valuable building block in medicinal

chemistry, particularly in the development of enzyme inhibitors.

e Building Block for Gelatinase B Inhibitors: It is explicitly used as a synthetic intermediate to
prepare aminomethyl benzimidazoles, which act as inhibitors of gelatinase B (MMP-9) [3] [4].

e Other Inhibitor Synthesis: It is also employed in the preparation of aminopyridines that function as
antibacterial enoyl acyl carrier protein reductase inhibitors [3] [4].

¢ Antiviral Activity: The compound itself shows direct antiviral activity against the tobacco mosaic
virus (TMV) [5].

e Coordination Chemistry: Its structure, featuring both hard (carboxylic acid) and soft (pyridyl)
coordination sites, makes it useful as an organic linker for constructing heterometallic coordination
polymers, which can have luminescence properties [2].

Safety and Handling

This compound should be handled with standard laboratory precautions.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May
cause respiratory irritation) [1] [3].

e Precautionary Measures: The recommended Personal Protective Equipment (PPE) includes dust
mask type N95 (US), eyeshields, and gloves [2].

¢ Incompatibilities: It is incompatible with oxidizing agents, acids, and bases [3].

e Storage: Store in an inert atmosphere at 2-8°C [1]. As a solid, it is stable for 2-3 years when stored at
4°C or -20°C [5].
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Experimental Workflow for Inhibitor Development

While a detailed synthesis protocol for the final inhibitor molecule was not found, the general research and

development workflow for a compound like this typically involves several stages, as visualized below.
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How to Proceed with Protocol Development
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Since the specific synthesis protocol for creating a gelatinase B inhibitor from this compound is not publicly

detailed, you may need to take the following steps to acquire it:

e Consult Specialized Literature: Conduct a deep search in patent databases (like USPTO,
Espacenet) and scientific journals (via SciFinder, Reaxys) focused on "aminomethyl benzimidazoles"
and "gelatinase B inhibitors."

e Contact Suppliers Directly: Reach out to the technical support teams of suppliers like Sigma-Aldrich
or MedChemExpress; they sometimes have access to more detailed application notes or can provide
guidance.

¢ Review Related Methodologies: The article from [6], while about different inhibitors, outlines
methods like the use of rat liver microsomes for metabolic stability studies and fluorimetric assays for
enzyme activity, which are highly relevant for characterizing any new inhibitor you develop.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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